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Compound of Interest

Compound Name: Dl-alanyl-glycine

Cat. No.: B073948 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for Dl-alanyl-glycine, including detailed operational and disposal

plans to ensure a secure laboratory environment.

Physical and Chemical Properties
Dl-alanyl-glycine is a dipeptide composed of alanine and glycine.[1] It is a white to almost

white crystalline powder.[1][2][3]

Property Value

Molecular Formula C5H10N2O3[1][2][3][4][5]

Molecular Weight 146.14 g/mol [2][3][4][5]

Appearance White to almost white powder or crystal[1][2][3]

Melting Point 225 °C[3]

Water Solubility Almost transparent[2][3]

Storage Temperature -15°C[2][3]
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Hazard Identification and Personal Protective
Equipment (PPE)
While Dl-alanyl-glycine is not classified as a hazardous substance, it is crucial to follow

standard laboratory safety protocols to minimize any potential risks.

Personal Protective Equipment (PPE) is a critical line of defense. The following table outlines

the recommended PPE for handling Dl-alanyl-glycine.

PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Required to protect against

dust particles and accidental

splashes.[6][7]

Hand Protection Nitrile Gloves

Standard for handling non-

hazardous chemicals to

prevent skin contact.[6][7][8]

Body Protection Laboratory Coat

Essential to protect clothing

and skin from potential spills.

[6][7][8]

Respiratory Protection

Not generally required under

normal use with adequate

ventilation.

A dust mask or respirator may

be considered when handling

large quantities of powder to

avoid inhalation.[7][9]

Experimental Protocols: Step-by-Step Handling and
Storage
Adherence to proper handling and storage procedures is vital for maintaining the integrity of Dl-
alanyl-glycine and ensuring a safe working environment.

Receiving and Storage:

Upon receipt, inspect the container for any damage.
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Store the container tightly closed in a cool, dry, and well-ventilated area.[10] The

recommended storage temperature is -15°C.[2][3]

Weighing and Solution Preparation:

Perform weighing and solution preparation in a designated area, preferably in a chemical

fume hood or a well-ventilated space, to minimize inhalation of the powder.[10]

Wear all required PPE as listed in the table above.

Use a clean spatula and weighing paper.

To prepare a solution, slowly add the weighed Dl-alanyl-glycine to the desired solvent,

stirring gently to dissolve.

After handling, wash hands thoroughly.[11]

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these procedural steps.

Spill Response:

Isolate the area: Prevent unauthorized personnel from entering the spill area.

Wear appropriate PPE: Before cleaning, ensure you are wearing a lab coat, gloves, and

safety glasses.

Contain the spill: For a solid spill, carefully sweep up the material to avoid raising dust and

place it in a labeled, sealed container for disposal.[9][12][13]

Clean the area: Wipe the spill area with a damp cloth. Dispose of the cleaning materials in

the same sealed container.

Decontaminate: Wash the area with soap and water.

Waste Disposal:
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Dl-alanyl-glycine should be disposed of in accordance with local, state, and federal

regulations.

Solid Waste: Place unused Dl-alanyl-glycine and any contaminated materials (e.g.,

weighing paper, gloves) into a clearly labeled, sealed container for chemical waste.[14]

Liquid Waste: Aqueous solutions of Dl-alanyl-glycine should be collected in a designated,

labeled waste container. Do not pour down the drain unless permitted by institutional

guidelines.[14]

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the proper disposal of the chemical waste.[14] Some sources

suggest that the material can be disposed of by a licensed chemical destruction plant or

through controlled incineration.[10]

Caption: Workflow for the safe handling and disposal of Dl-alanyl-glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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